Cas no 1806680-66-9 (Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate)

• Product Name: Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate
• CAS No: 1806680-66-9
• MF: C₁₄H₁₅BrO₆
• MW: 359.169304132462
• CID: 4958229
• Update Time: 2025-06-08

Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate

• Inchi： 1S/C14H15BrO6/c1-3-21-14(20)9-5-4-8(12(17)13(18)19)6-10(9)11(15)7(2)16/h4-6,11-12,17H,3H2,1-2H3,(H,18,19)
• InChI Key： ZDXFZMVPHAAYKO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(=O)OCC)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 410
• XLogP3: 1.6
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate

Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate: A Comprehensive Overview

Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate (CAS No. 1806680-66-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a brominated ketone and a carboxy(hydroxy)methyl group attached to a benzoate ester. These functional groups contribute to its diverse chemical reactivity and biological activity, making it a valuable candidate for further research and development.

The synthesis of Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate typically involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. One common approach is to start with the bromination of an appropriate ketone, followed by the introduction of the carboxy(hydroxy)methyl group through a series of substitution and esterification reactions. The final step involves the coupling of these intermediates to form the target compound. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing the overall cost and ecological impact of production.

In terms of its physical properties, Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate is a white crystalline solid with a melting point ranging from 120°C to 130°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for confirming its structure and purity.

The biological activity of Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate has been the subject of several studies, particularly in the context of its potential as a lead compound for drug discovery. Research has shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, studies have demonstrated its ability to inhibit the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. Additionally, preliminary data suggest that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis.

One of the key challenges in developing Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate as a pharmaceutical agent is optimizing its pharmacokinetic properties. Current research efforts are focused on enhancing its bioavailability and reducing potential side effects through structural modifications and formulation strategies. For example, conjugating the compound with biodegradable polymers or encapsulating it in nanoparticles can improve its stability and targeted delivery to specific tissues or cells.

Beyond its medicinal applications, Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate has also shown promise in materials science. Its unique combination of functional groups makes it an attractive building block for constructing supramolecular assemblies and functional materials. Recent studies have explored its use in creating self-assembled monolayers (SAMs) on various surfaces, which can be used for surface modification and sensor development. The ability to fine-tune its properties through chemical modification opens up new possibilities for designing materials with tailored functionalities.

In conclusion, Ethyl 2-(1-bromo-2-oxopropyl)-4-(carboxy(hydroxy)methyl)benzoate (CAS No. 1806680-66-9) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and diverse chemical reactivity make it an intriguing subject for further investigation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the fields of medicinal chemistry and materials science.